Cas no 14227-18-0 (1,3,5-Trimethoxy-2-nitrobenzene)

1,3,5-Trimethoxy-2-nitrobenzene Properties

Names and Identifiers

• 1,3,5-Trimethoxy-2-nitrobenzene
• 2,4,6-Trimethoxynitrobenzene
• Benzene,1,3,5-trimethoxy-2-nitro-
• 1,3,5-trimethoxy-2-nitro-benzene
• 1,3,5-Trimethoxy-2-nitro-benzol
• 1,3,5-trimethoxynitrobenzene
• 1-Nitro-2,4,6-trimethoxybenzene
• 4-nitro-1,3,5-trimethoxybenzene
• Benzene,1,3,5-trimethoxy-2-nitro
• Nitrophloroglucin-trimethylaether
• ,4,6-Trimethoxynitrobenzene
• 2,4,6-Trimethoxybitrobenzene
• 2,4,5-Trimethoxy Nitro Benzene
• 2-Nitro-1,3,5-trimethoxybenzene
• 2,4,6-Trimethoxynitrobenzene,99%
• 2,4,6-Trimethoxynitrobenzene 98%
• Benzene, 1,3,5-trimethoxy-2-nitro-
• J-007628
• D71103
• A807880
• BP-11358
• HMS546B18
• Maybridge1_001624
• CCG-234218
• STR04290
• VWYAWLZEMLQGJH-UHFFFAOYSA-N
• SCHEMBL6826066
• MFCD00016992
• DTXSID20333847
• AMY28576
• 14227-18-0
• SY316384
• CS-0150505
• EN300-9442867
• FT-0606516
• AKOS022180285
• 1,3,5-Trimethoxy-2-nitrobenzene #
• Bromomethanesulphonylchloride
• DB-042619
• 2,4,6-TRIMETHOXYNITROBENZENE
• 1-NITRO-2,4,6-TRIMETHOXYBENZENE
• 1,3,5-TRIMETHOXY-2-NITROBENZENE
• +Expand

• MDL： MFCD00016992
• InChIKey： VWYAWLZEMLQGJH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO5/c1-13-6-4-7(14-2)9(10(11)12)8(5-6)15-3/h4-5H,1-3H3
• SMILES： COC1=CC(=C(C(=C1)OC)[N+](=O)[O-])OC
• BRN： 2277262

Computed Properties

• Exact Mass: 213.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 213.064
• Heavy Atom Count: 15
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 73.5A^2

Experimental Properties

• LogP: 2.14380
• PSA: 73.51000
• Refractive Index: 1.5270 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 353.17°C (rough estimate)
• Melting Point: 149-151 °C
• Flash Point: 169.9 °C
• Color/Form: crystal
• Solubility: Not determined
• Density: 1.3707 (rough estimate)

1,3,5-Trimethoxy-2-nitrobenzene Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazard Statement： Irritant

1,3,5-Trimethoxy-2-nitrobenzene Customs Data

• HS CODE：29093090